1-Benzyl-4-methylpiperidin-3-amine

• IUPAC Name: 1-benzyl-4-methylpiperidin-3-amine
• InChI: InChI=1S/C13H20N2/c1-11-7-8-15(10-13(11)14)9-12-5-3-2-4-6-12/h2-6,11,13H,7-10,14H2,1H3
• InChI Key: UMKXOVBYIBQJBM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1N)CC2=CC=CC=C2
• Molecular Formula: C13H20N2
• DSSTOX Substance ID: DTXSID00712393
• Molecular Weight: 204.31 g/mol
• CAS RN: 1039738-27-6

Description

1-Benzyl-4-methylpiperidin-3-amine is a compound with the molecular weight of 204.32. It is a liquid at room temperature.

Synthesis Analysis

The synthesis of this compound involves several steps, including N-acylation of 3-Amino-4-methyl pyridine, Quarternization using benzyl halide, partial reduction, hydrolysis, reductive amination, and resolution.

Molecular Structure Analysis

The molecular formula of this compound is C13H20N2. The InChI code is 1S/C13H20N2/c1-11-9-15(8-7-13(11)14)10-12-5-3-2-4-6-12/h2-6,11,13H,7-10,14H2,1H3.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. The exact density, boiling point, and melting point are not available.

Scientific Research Applications

Synthesis and Production

• The compound has been explored for scalable production through optimized synthesis processes, such as hydroboration of tetrahydropyridine followed by oxidation and reductive amination. This method has been scaled to produce significant quantities, indicating its potential for large-scale industrial applications (Ripin et al., 2003).

Stereochemistry and Isotope Effects

• Research on the stereochemistry of β-deuterium isotope effects on amine basicity includes investigations on 1-benzyl-4-methylpiperidine. This study provides insights into the basicity changes due to deuteration, which is significant for understanding chemical reactions and interactions involving this compound (Perrin et al., 2005).

Reactivity and Mechanism Studies

• The compound has been used to study the mechanism of reactions, such as the reduction of pyridinium salts to dihydronicotinamide. Understanding these reaction mechanisms can be crucial in developing new synthetic methods and in medicinal chemistry (Ohno et al., 1984).

Catalysis Research

• Iron-catalyzed intermolecular amination of benzylic C(sp3)-H bonds using compounds like 1-benzyl-4-methylpiperidine has been studied. This research contributes to the field of catalysis, particularly in the development of new methods for synthesizing amines, which are vital in medicinal chemistry and drug discovery (Khatua et al., 2022).

Neurochemistry Research

• The compound's analogs have been identified in neurological studies, such as in the context of Parkinson's disease. Understanding the levels and effects of similar compounds in the brain can provide insights into neurological conditions and potential treatments (Kotake et al., 1995).

Synthetic Intermediates

• The compound and its derivatives have been used in the synthesis of natural products and compounds with pharmacological interest. Such applications demonstrate its versatility as a synthetic intermediate in organic chemistry (Ibenmoussa et al., 1998).

Kinetics and Reactivity

• Studies on the kinetics of reactions involving tertiary amines like 1-benzyl-4-methylpiperidine provide crucial information on their reactivity. This is important for understanding how these compounds behave under different conditions and can be manipulated in various chemical processes (Ammer et al., 2010).

Safety and Hazards

The compound is associated with hazard statements H315, H318, and H335, indicating that it can cause skin irritation, serious eye damage, and respiratory irritation. Precautionary measures include avoiding breathing its mist, gas, or vapors, and avoiding contact with skin and eyes.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Crude methyl rac-(3R,4R)-1-benzyl-4-methylpiperidin-3-ylcarbamate (2.3 g) in concentrated hydrochloric acid (15 mL) was refluxed for one day under heating and allowed to cool to room temperature. The hydrochloric acid was removed under reduced pressure, and the reaction mixture was partitioned between chloroform and saturated aqueous sodium chloride. The aqueous layer was basified with saturated aqueous sodium carbonate and extracted with ethyl acetate twice, and the organic layers were combined, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The resulting brown oil (4.94 g) containing the title compound was used for the next step without further purification.